Cas no 351003-63-9 (2-Bromo-4-(trifluoromethyl)benzenesulfonamide)

2-Bromo-4-(trifluoromethyl)benzenesulfonamide is a halogenated sulfonamide derivative characterized by the presence of both bromo and trifluoromethyl functional groups on the benzene ring. This structural combination enhances its reactivity and utility as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The electron-withdrawing trifluoromethyl group improves electrophilic substitution properties, while the bromo substituent facilitates further functionalization via cross-coupling reactions. Its sulfonamide moiety offers potential for derivatization into biologically active compounds. The compound’s high purity and stability under standard conditions make it suitable for precise synthetic workflows. It is commonly employed in the development of sulfonamide-based inhibitors and specialty chemicals requiring selective substitution patterns.
2-Bromo-4-(trifluoromethyl)benzenesulfonamide structure
351003-63-9 structure
Product Name:2-Bromo-4-(trifluoromethyl)benzenesulfonamide
CAS No:351003-63-9
MF:C7H5BrF3NO2S
MW:304.084310293198
MDL:MFCD03094287
CID:303793
PubChem ID:24879637
Update Time:2025-06-07

2-Bromo-4-(trifluoromethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,2-bromo-4-(trifluoromethyl)-
    • 2-Bromo-4-(Trifluoromethyl)Benzenesulfonamide
    • 2-Bromo-4-trifluoromethylbenzenesulfonamide
    • IJUIBMWZUXWVLI-UHFFFAOYSA-N
    • MFCD03094287
    • DTXSID50380905
    • 2-bromanyl-4-(trifluoromethyl)benzenesulfonamide
    • SB82725
    • J-019934
    • 1-(4-Methoxy-phenyl)-5-oxo-pyrrolidine-3-carboxylicacid
    • 2-bromo-4-(trifluoromethyl)benzenesulphonamide
    • SCHEMBL2183059
    • GS0403
    • AKOS005254936
    • 2-bromo-4-(trifluoromethyl)benzene-1-sulfonamide
    • FT-0644483
    • 2-Bromo-4-(trifluoromethyl)benzenesulfonamide, 97%
    • 351003-63-9
    • A822564
    • PS-7113
    • DB-048724
    • STL554462
    • BBL100668
    • 2-Bromo-4-(trifluoromethyl)benzenesulfonamide
    • MDL： MFCD03094287
    • Inchi： 1S/C7H5BrF3NO2S/c8-5-3-4(7(9,10)11)1-2-6(5)15(12,13)14/h1-3H,(H2,12,13,14)
    • InChI Key： IJUIBMWZUXWVLI-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C(F)(F)F)C=CC=1S(N)(=O)=O

Computed Properties

  • Exact Mass: 302.91800
  • Monoisotopic Mass: 302.918
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.5A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 1.809
  • Melting Point: 160-164 °C (lit.)
  • Boiling Point: 343.3°Cat760mmHg
  • Flash Point: 161.4°C
  • Refractive Index: 1.529
  • PSA: 68.54000
  • LogP: 3.89640

2-Bromo-4-(trifluoromethyl)benzenesulfonamide Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-37
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

2-Bromo-4-(trifluoromethyl)benzenesulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

2-Bromo-4-(trifluoromethyl)benzenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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2-Bromo-4-trifluoromethylbenzenesulfonamide
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TRC
B677923-50mg
2-Bromo-4-(trifluoromethyl)benzenesulfonamide
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TRC
B677923-100mg
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 351003-63-9 97%
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 600CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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2-Bromo-4-(trifluoromethyl)benzenesulfonamide
 351003-63-9 97%
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 2843CNY 2021-05-07
Alichem
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Alichem
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